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Compound of Interest

Compound Name: AZ 11645373

Cat. No.: B1665887 Get Quote

Essential Safety and Handling Guide for AZ
11645373
For Researchers, Scientists, and Drug Development Professionals: A focused guide to the safe

handling, use, and disposal of the potent human P2X7 antagonist, AZ 11645373. This

document provides immediate operational and safety protocols to ensure the well-being of

laboratory personnel and the integrity of research outcomes.

Immediate Safety and Handling Protocols
While a comprehensive Safety Data Sheet (SDS) for AZ 11645373 is not publicly available, the

following best-practice guidelines are essential for handling this potent research compound.

These recommendations are based on the general safety precautions for handling solid,

powdered chemical substances of unknown toxicity.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical to minimize exposure risk. The

following PPE is mandatory when handling AZ 11645373:

Eye Protection: Chemical safety goggles should be worn at all times to protect against

splashes and airborne particles.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be

inspected before use and disposed of properly after handling the compound.

Respiratory Protection: A properly fitted respirator is crucial when handling the powdered

form of the compound to prevent inhalation of dust particles.

Body Protection: A laboratory coat must be worn to protect street clothing and skin from

contamination.

Operational Plan: Step-by-Step Handling Procedures
Preparation: Before handling, ensure that a designated workspace, such as a chemical fume

hood, is clean and uncluttered. All necessary equipment, including weighing materials,

solvents, and waste containers, should be readily accessible.

Weighing and Reconstitution:

Perform all weighing and handling of the solid compound within a certified chemical fume

hood to control airborne particles.

Use appropriate tools (e.g., spatulas) to handle the powder.

When reconstituting, slowly add the solvent to the solid to avoid splashing. AZ 11645373
is reported to be insoluble in DMSO.

During Use:

Keep containers of AZ 11645373 tightly sealed when not in use.

Avoid direct contact with skin, eyes, and clothing.

In case of accidental contact, immediately flush the affected area with copious amounts of

water and seek medical attention.

Decontamination:

Thoroughly clean all surfaces and equipment that have come into contact with AZ
11645373 using an appropriate solvent and cleaning agents.
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Dispose of all cleaning materials as hazardous waste.

Disposal Plan
Proper disposal of AZ 11645373 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Collect all solid waste, including unused compound, contaminated gloves, and weighing

papers, in a clearly labeled, sealed container for hazardous chemical waste.

Liquid Waste:

Solutions containing AZ 11645373 should be collected in a designated, sealed container

for hazardous liquid waste. Do not pour down the drain.

Disposal Vendor:

All hazardous waste must be disposed of through a licensed and certified hazardous

waste disposal company. Follow all local, state, and federal regulations for chemical waste

disposal.

Quantitative Data Summary
The following table summarizes key quantitative data for AZ 11645373, a potent and selective

antagonist of the human P2X7 receptor.
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Property Value Source

Molecular Weight 463.51 g/mol

Formula C₂₄H₂₁N₃O₅S

CAS Number 227088-94-0

Physical Appearance Off-white solid

Purity ≥98% (HPLC)

Storage Temperature -20°C

Solubility Insoluble in DMSO

IC₅₀ (ATP-evoked IL-1β

release)
90 nM

Kₑ (human P2X7) 5 - 20 nM

P2X7 Receptor Signaling Pathway
AZ 11645373 acts as an antagonist to the P2X7 receptor. The following diagram illustrates the

general signaling pathway initiated by the activation of the P2X7 receptor by its endogenous

agonist, ATP. AZ 11645373 would block these downstream effects by preventing the initial

activation of the receptor.
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Caption: P2X7 Receptor Signaling Pathway and Point of Inhibition by AZ 11645373.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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